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Compound of Interest

Compound Name: Methylenecyclooctane

Cat. No.: B14016971

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive experimental toxicity data
for methylenecyclooctane (CAS No: 3618-18-6) is readily available in the public domain. This
guide has been compiled using data from structurally similar compounds and general safety
principles for flammable hydrocarbons. The information provided herein should be used as a
guideline only and is not a substitute for a compound-specific risk assessment. All handling and
experimental procedures should be conducted by trained personnel in a controlled laboratory
setting.

This technical guide provides an in-depth overview of the known properties and inferred safety
precautions for methylenecyclooctane, targeting researchers, scientists, and professionals in
drug development. Due to the limited availability of direct experimental safety data, this
document emphasizes general safety protocols for similar chemical classes and outlines
standard methodologies for safety assessment.

Physicochemical Properties

Limited experimental data is available for methylenecyclooctane. The following table
summarizes known and calculated properties.
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Property Value Source
Molecular Formula CoHise PubChem[1]
Molecular Weight 124.22 g/mol PubChem[1]
Boiling Point (Normal) 428.00 £ 1.00 K (154.85 °C) NIST[2]
Physical State Liquid (presumed at 20°C) Inferred
Appearance Colorless liquid (inferred) Inferred

Hazard Identification and Classification

A specific Globally Harmonized System (GHS) classification for methylenecyclooctane is not
available. However, based on the structure (an unsaturated cyclic hydrocarbon) and data from
similar compounds such as methylenecycloheptane, it is prudent to handle
methylenecyclooctane as a flammable liquid with potential for skin, eye, and respiratory
irritation. The following GHS classifications for methylenecycloheptane are provided as a
reference:

Flammable liquids

Skin corrosion/irritation

Serious eye damage/eye irritation

Specific target organ toxicity - single exposure (respiratory tract irritation)

Aspiration hazard

It is crucial to assume that methylenecyclooctane may pose similar hazards until specific data
becomes available.

Safe Handling and Storage

Given the anticipated flammability and potential for irritation, the following handling and storage
procedures are recommended.
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Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate PPE. The
following are general recommendations:

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection
flame-retardant lab coat, and closed-toe shoes.

Use in a well-ventilated area, preferably a
) ) chemical fume hood. If engineering controls are
Respiratory Protection _ o . _
insufficient, a NIOSH-approved respirator with

organic vapor cartridges may be necessary.

Handling

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

o Keep away from heat, sparks, open flames, and other ignition sources.
e Use non-sparking tools.

o Take precautionary measures against static discharge. Ground and bond containers when
transferring material.

e Handle under an inert atmosphere (e.g., nitrogen or argon) if the compound is sensitive to air
or moisture.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as oxidizing agents.
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» Store in a flammable liquids storage cabinet.

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air. Vapors are heavier than air

and may travel to a source of ignition and flash back.
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o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.
Remove all sources of ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: Absorb with an inert absorbent material (e.g., sand, vermiculite)
and place in a suitable container for disposal. Use non-sparking tools.

Experimental Protocols for Safety Assessment

For novel or uncharacterized compounds like methylenecyclooctane, a series of standardized
tests are required to determine their safety profile. The following are general methodologies for
key safety-related experiments.

Flash Point Determination

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.
o Methodology (Closed-Cup Method, e.g., Pensky-Martens as per ASTM D93):

o A sample of the liquid is placed in a test cup of a flash point apparatus.

o

The cup is sealed with a lid.

[¢]

The sample is heated and stirred at a controlled rate.

o

An ignition source is directed into the cup at regular temperature intervals.

[e]

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite.[3]
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Acute Oral Toxicity (LD50) Determination

Acute oral toxicity studies are conducted to determine the dose of a substance that is lethal to
50% of a test population (LD50).

» Methodology (OECD Test Guideline 423: Acute Toxic Class Method):
o This method uses a stepwise procedure with a small number of animals per step.

o A starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body
weight) based on available information.

o The substance is administered orally to a group of three animals of a single sex (usually
females).

o The presence or absence of compound-related mortality or morbidity determines the next
step:

» |f mortality occurs, the test is repeated with a lower dose.
» |f no mortality occurs, the test is repeated with a higher dose.

o The procedure continues until the LD50 can be estimated and the substance can be
classified according to its toxicity.[4]

o Animals are observed for a period of 14 days for signs of toxicity.[5]

Visualizations

The following diagrams illustrate key logical workflows for the safe handling and emergency
response related to flammable liquids like methylenecyclooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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